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Compound of Interest

3-Bromo-6-
Compound Name:
methoxypicolinaldehyde

cat. No.: B1278903

Essential Safety and Handling Guide for 3-Bromo-6-
methoxypicolinaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-

Bromo-6-methoxypicolinaldehyde (CAS No: 269058-49-3). Adherence to these procedures
Is vital for ensuring laboratory safety and minimizing environmental impact.

Hazard Summary

3-Bromo-6-methoxypicolinaldehyde is a hazardous substance that poses several risks.[1][2]
It is harmful if swallowed, causes skin irritation, and can result in serious eye irritation.[1][2]
Inhalation may also lead to respiratory irritation.[1][2]

Chemical and Physical Properties

A summary of the key properties of 3-Bromo-6-methoxypicolinaldehyde is provided below.
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Property Value

CAS Number 269058-49-3
Molecular Formula C7HeBrNO2
Molecular Weight 216.03 g/mol
Appearance Yellow Solid[1]
Odor Odorless[1]

Operational Plan: Safe Handling Procedures

A multi-layered approach to safety, incorporating engineering controls, administrative
procedures, and personal protective equipment (PPE), is essential when working with this
compound.

Engineering Controls

» Ventilation: All handling of 3-Bromo-6-methoxypicolinaldehyde should be conducted in a
well-ventilated area.[1] A chemical fume hood is strongly recommended to minimize the risk

of inhalation.[3]

Administrative Controls

» Training: All personnel must be thoroughly trained on the hazards and safe handling
procedures for this chemical before commencing any work.

» Hygiene Practices: Avoid eating, drinking, or smoking in areas where this chemical is
handled.[4] Wash hands thoroughly after handling the substance.[1]

e Labeling: Ensure all containers of 3-Bromo-6-methoxypicolinaldehyde are clearly and

accurately labeled.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Bromo-6-methoxypicolinaldehyde to
protect against potential exposure.
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Operation Required PPE

- Chemical-resistant gloves (e.g., nitrile) - Lab
Weighing and Transferring coat or chemical-resistant apron - Safety

goggles with side shields or a face shield

- Chemical-resistant gloves (e.g., nitrile) - Fire-
Syntheses and Reactions resistant lab coat - Safety goggles and a face
shield

- Chemical-resistant gloves (e.g., nitrile) -
Spill Cleanup Disposable coveralls - Chemical-resistant boots

- Full-face respirator with appropriate cartridges

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

o Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[1] Remove
contact lenses if present and easy to do. Continue rinsing and seek medical attention if
irritation persists.

o Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water.[1] If skin irritation occurs, seek medical advice.

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing.[1] If the person feels unwell, call a poison center or doctor.

 Ingestion: Rinse the mouth with water. Call a poison center or doctor if you feel unwell.

Disposal Plan

Proper disposal of 3-Bromo-6-methoxypicolinaldehyde and any contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Collection

e Segregation: Do not mix 3-Bromo-6-methoxypicolinaldehyde waste with other waste
streams.
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o Containers: Use designated, sealed, and properly labeled containers for all waste containing
this chemical. This includes unused product, reaction byproducts, and contaminated
consumables (e.g., gloves, paper towels).

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "3-Bromo-6-methoxypicolinaldehyde".

Disposal Pathway

o Licensed Contractor: All waste must be disposed of through a licensed hazardous waste
disposal contractor.

o Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous
waste disposal are strictly followed.[5]

Experimental Workflow: Safe Handling and Spill
Response

The following diagram illustrates the standard workflow for safely handling 3-Bromo-6-
methoxypicolinaldehyde, including the appropriate response to a chemical spill.
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Caption: Workflow for handling 3-Bromo-6-methoxypicolinaldehyde and responding to spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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